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Compound of Interest

Compound Name: 1233B

Cat. No.: B1663916 Get Quote

Following a comprehensive search of publicly available scientific literature and resources, no

specific compound or molecule designated "1233B" with a documented application in CRISPR

gene editing has been identified.

While the search did identify substances referred to as "1233B" in other scientific contexts,

none of these are related to the field of gene editing. The information available on "1233B" is

summarized below:

1. Antibiotic and Fungal Metabolite: Several sources describe a compound named 1233B as a

secondary metabolite produced by the filamentous fungus Fusarium sp.[1][2][3][4]. It is

characterized as the hydroxy-acid of the antibiotic 1233A[5]. This compound is available

commercially as an antibiotic for research purposes[5][6][7]. The existing literature on this

molecule focuses on its discovery, biosynthesis, and antibiotic properties, with no mention of its

use in CRISPR-Cas9 or any other gene-editing technology.

2. Unrelated Chemical Compound in Patent Literature: A patent for dihydropyridophthalazinone

inhibitors of poly(ADP-ribose)polymerase (PARP) lists a chemical entity also designated as

"1233B"[8]. However, the chemical structure and context described in this patent are entirely

different from the fungal metabolite and are not associated with CRISPR gene editing.

3. Other Mentions: The designation "1233B" has also appeared in conference proceedings as

a poster identifier or in reference to a bacterial strain (B. catenulatum 1233B), neither of which

pertains to a chemical compound used in CRISPR gene editing[9][10][11].
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Conclusion:

Based on the available information, the query regarding the "application of 1233B in CRISPR

gene editing" may be based on:

Novel, unpublished research: The use of a compound named 1233B in CRISPR might be a

very recent development that has not yet been published in scientific literature.

Internal or proprietary nomenclature: "1233B" could be an internal code name for a

compound used in a private research setting, and therefore, information is not publicly

accessible.

A potential misinterpretation or error in the compound's designation.

Without any scientific data or publications linking a compound "1233B" to CRISPR gene

editing, it is not possible to create the requested detailed application notes, protocols, data

tables, or visualizations. Further clarification on the specific chemical identity of "1233B" and its

source in the context of CRISPR would be necessary to provide the requested information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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